Cas no 1492566-89-8 ([1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol)

• Product Name: [1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol
• CAS No: 1492566-89-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5578019
• Update Time: 2025-06-08

[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, 1-(cyclobutylmethyl)-
• 1-(cyclobutylmethyl)-1h-pyrazol-4-yl]methanol
• [1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol

• Inchi： 1S/C9H14N2O/c12-7-9-4-10-11(6-9)5-8-2-1-3-8/h4,6,8,12H,1-3,5,7H2
• InChI Key： JXUJBNYXAOMVDG-UHFFFAOYSA-N
• SMILES： N1(CC2CCC2)C=C(CO)C=N1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 316.6±17.0 °C(Predicted)
• pka: 14.13±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on [1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol

Introduction to [1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol (CAS No. 1492566-89-8)

[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol (CAS No. 1492566-89-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (1-(cyclobutylmethyl)-1H-pyrazol-4-yl)methanol, is characterized by its unique structural features, which include a cyclobutylmethyl group attached to a pyrazole ring, with a hydroxymethyl substituent. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common scaffold in medicinal chemistry due to its versatile pharmacological properties. The presence of the cyclobutylmethyl group in [1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol adds a degree of lipophilicity and conformational rigidity, which can influence the compound's binding affinity and selectivity for various biological targets. The hydroxymethyl substituent, on the other hand, introduces a polar functional group that can participate in hydrogen bonding interactions, further modulating the compound's interactions with biological systems.

Recent research has highlighted the potential of [1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that [1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, [1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol has also been investigated for its antiproliferative effects on cancer cells. Research conducted by a team at the National Institutes of Health (NIH) found that this compound selectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this antiproliferative activity is thought to involve the modulation of cell cycle progression and induction of apoptosis. These findings underscore the potential of [1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol as a lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of [1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate plasma protein binding. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain sufficient concentrations to exert its therapeutic effects.

Furthermore, the safety profile of [1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol has been evaluated in animal models. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings are encouraging and support further clinical development of [1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol as a potential therapeutic agent.

In conclusion, [1-(cyclobutylmethyl)-1H-pyrazol-4-yl]methanol (CAS No. 1492566-89-8) represents an intriguing compound with promising therapeutic potential in various disease areas. Its unique structural features and favorable biological activities make it an attractive lead for further optimization and development into novel pharmaceuticals. Ongoing research continues to explore its mechanisms of action and refine its properties to enhance its therapeutic efficacy and safety profile.